Cas no 1621720-47-5 (9-epi-Phlomiol)

• Product Name: 9-epi-Phlomiol
• CAS No: 1621720-47-5
• MF: C₁₇H₂₆O₁₃
• MW: 438.3805
• CID: 4670731
• PubChem ID: 14137123
• Update Time: 2024-11-07

9-epi-Phlomiol Chemical and Physical Properties

Names and Identifiers

• 1621720-47-5
• 9-EPI-PHLOMIOL
• 1621908-70-0
• 5, 9-epi-Phlomiol
• 9-epi-Phlomiol

• Inchi： InChI=1S/C17H26O13/c1-16(25)10-15(30-14-9(21)8(20)7(19)6(3-18)29-14)28-4-5(13(24)27-2)17(10,26)12(23)11(16)22/h4,6-12,14-15,18-23,25-26H,3H2,1-2H3
• InChI Key： QNOVPOGNFVHQOK-UHFFFAOYSA-N
• SMILES： CC1(C2C(OC=C(C2(C(C1O)O)O)C(=O)OC)OC3C(C(C(C(O3)CO)O)O)O)O

Computed Properties

• Exact Mass: 438.13734088g/mol
• Monoisotopic Mass: 438.13734088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 216Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Iridoids